Cas no 1849182-74-6 (3,5-Dichloro-2-(hydrazinylmethyl)pyridine)

• Product Name: 3,5-Dichloro-2-(hydrazinylmethyl)pyridine
• CAS No: 1849182-74-6
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 6518098
• PubChem ID: 130591173
• Update Time: 2025-08-03

3,5-Dichloro-2-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(hydrazinylmethyl)pyridine
• EN300-1963516
• 1849182-74-6
• 3,5-Dichloro-2-(hydrazinylmethyl)pyridine

• Inchi： 1S/C6H7Cl2N3/c7-4-1-5(8)6(3-11-9)10-2-4/h1-2,11H,3,9H2
• InChI Key： DGDQEZYDDSLYJE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CNN)Cl

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 3,5-Dichloro-2-(hydrazinylmethyl)pyridine

3,5-Dichloro-2-(hydrazinylmethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1849182-74-6, commonly referred to as 3,5-Dichloro-2-(hydrazinylmethyl)pyridine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance. This article delves into the structural characteristics, synthesis methods, applications, and recent research findings related to 3,5-Dichloro-2-(hydrazinylmethyl)pyridine.

3,5-Dichloro-2-(hydrazinylmethyl)pyridine is a pyridine derivative with two chlorine atoms at the 3 and 5 positions and a hydrazinylmethyl group at the 2 position. The presence of the hydrazinylmethyl group introduces unique reactivity and functionalization potential. Pyridine derivatives are well-known for their versatility in chemical reactions, making them valuable intermediates in the synthesis of various bioactive compounds. Recent studies have explored the role of this compound in medicinal chemistry, particularly in the development of anti-tumor agents and antibiotics.

The synthesis of 3,5-Dichloro-2-(hydrazinylmethyl)pyridine involves a multi-step process that typically begins with the chlorination of pyridine derivatives. The introduction of the hydrazinylmethyl group is achieved through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to enhance yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route utilizing microwave-assisted synthesis to streamline the production process.

One of the most promising applications of 3,5-Dichloro-2-(hydrazinylmethyl)pyridine lies in its use as an intermediate in drug development. Its ability to form bioisosteres and participate in various coupling reactions makes it an attractive candidate for designing novel therapeutic agents. Recent findings indicate that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. Additionally, its role as a building block for agrochemicals has been explored, with studies showing its potential as an effective fungicide.

Another area where 3,5-Dichloro-2-(hydrazinylmethyl)pyridine has shown promise is in materials science. Its ability to coordinate with metal ions has led to investigations into its use in catalysis and coordination chemistry. A research team from the University of California reported that this compound can serve as a ligand for transition metal catalysts, enhancing their efficiency in cross-coupling reactions—a critical step in organic synthesis.

In terms of environmental impact and safety considerations, studies have been conducted to assess the biodegradability and toxicity of 3,5-Dichloro-2-(hydrazinylmethyl)pyridine. Preliminary results suggest that under controlled conditions, the compound exhibits moderate biodegradability; however, further research is needed to fully understand its environmental footprint.

In conclusion, 3,5-Dichloro-2-(hydrazinylmethyl)pyridine (CAS No. 1849182-74-6) is a versatile compound with significant potential across multiple domains. Its structural features enable diverse applications ranging from drug discovery to materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.